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Introduction
Thioredoxin-related transmembrane protein 1 (TMX1), also known as TXNDC1, is a member of

the protein disulfide isomerase (PDI) family.[1] It is a single-pass type I transmembrane protein

primarily localized to the endoplasmic reticulum (ER) and mitochondria-associated membranes

(MAM).[2][3][4][5][6] TMX1 plays a crucial role in protein folding by catalyzing the formation and

reduction of disulfide bonds, particularly for transmembrane proteins.[2][3][5] Additionally,

TMX1 is involved in endoplasmic reticulum-associated degradation (ERAD), regulation of

calcium flux between the ER and mitochondria, and cellular redox homeostasis.[2][3][6]

Dysregulation of TMX1 has been implicated in ER stress-related pathologies.[7] Western

blotting is a key technique to study the expression levels and redox state of TMX1 in various

cell and tissue types.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate a key signaling pathway involving TMX1 and the general

workflow for its detection by Western blot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]

2. uniprot.org [uniprot.org]

3. uniprot.org [uniprot.org]

4. Subcellular - TMX1 - The Human Protein Atlas [proteinatlas.org]

5. Transmembrane thioredoxin‐related protein TMX1 is reversibly oxidized in response to
protein accumulation in the endoplasmic reticulum - PMC [pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. Transmembrane thioredoxin-related protein TMX1 is reversibly oxidized in response to
protein accumulation in the endoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Detecting TMX1
Protein via Western Blot]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861493#western-blot-protocol-for-detecting-tmx1-
protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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